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Compound of Interest

methyl 2-(2-formyl-1H-pyrrol-1-
Compound Name:
yl)acetate

Cat. No.: B1415011

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the primary synthetic routes to pyrrole-2-
carboxaldehyde, a crucial heterocyclic building block in medicinal chemistry and materials
science. This document offers a comparative analysis of key methodologies, complete with
detailed experimental protocols, quantitative data, and mechanistic diagrams to aid
researchers in selecting and implementing the most suitable synthesis for their specific needs.

Vilsmeier-Haack Formylation of Pyrrole

The Vilsmeier-Haack reaction is the most common and efficient method for the synthesis of
pyrrole-2-carboxaldehyde. This reaction involves the formylation of electron-rich aromatic and
heteroaromatic compounds using a Vilsmeier reagent, which is typically formed from a
substituted amide, such as N,N-dimethylformamide (DMF), and a phosphorus halide, like
phosphorus oxychloride (POCIs).[1][2][3] The reaction with pyrrole is highly regioselective,
yielding predominantly the 2-formyl derivative.[4]

Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Synthesis of
Pyrrole-2-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1415011#literature-review-of-pyrrole-2-
carboxaldehyde-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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